Cas no 1208081-26-8 (2-Chloro-6-methoxy-pyridine-3-sulfonyl chloride)

• Product name: 2-Chloro-6-methoxy-pyridine-3-sulfonyl chloride
• CAS No: 1208081-26-8
• MF: C₆H₅Cl₂NO₃S
• MW: 242.079798460007
• MDL: MFCD15142789
• CID: 3047522
• PubChem ID: 55280432

2-Chloro-6-methoxy-pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methoxy-pyridine-3-sulfonyl chloride
• 2-Chloro-6-methoxy-pyridine-3-sulphonyl chloride
• DTXSID501248989
• CS-0198882
• 1208081-26-8
• AKOS006336061
• DB-149807
• 2-Chloro-6-methoxy-3-pyridinesulfonyl chloride
• 2-chloro-6-methoxypyridine-3-sulfonylchloride
• MFCD15142789
• 2-chloro-6-methoxypyridine-3-sulfonyl chloride
• E76773
• SCHEMBL25371619
• SY070782

• MDL： MFCD15142789
• Inchi： 1S/C6H5Cl2NO3S/c1-12-5-3-2-4(6(7)9-5)13(8,10)11/h2-3H,1H3
• InChI Key： LPPWUEOVWSLMTH-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(OC)=CC=C1S(Cl)(=O)=O

Computed Properties

• Exact Mass: 240.9367196g/mol
• Monoisotopic Mass: 240.9367196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6Ų
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Chloro-6-methoxy-pyridine-3-sulfonyl chloride

Comprehensive Overview of 2-Chloro-6-methoxy-pyridine-3-sulfonyl chloride (CAS No. 1208081-26-8)

2-Chloro-6-methoxy-pyridine-3-sulfonyl chloride (CAS No. 1208081-26-8) is a specialized sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonyl chloride family, known for its reactivity and versatility in synthetic chemistry. With the increasing demand for high-purity intermediates, this chemical has gained attention for its role in constructing complex molecular architectures, particularly in drug discovery and material science.

The molecular structure of 2-Chloro-6-methoxy-pyridine-3-sulfonyl chloride features a chloro-substituted pyridine ring and a reactive sulfonyl chloride group, making it a valuable building block for cross-coupling reactions and nucleophilic substitutions. Researchers often explore its applications in synthesizing biologically active compounds, such as kinase inhibitors and antimicrobial agents. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with the global push for sustainable chemical processes.

In the context of AI-driven drug discovery, CAS 1208081-26-8 has emerged as a key intermediate for generating machine-learning-based compound libraries. Its structural motifs are frequently analyzed in computational chemistry models to predict reactivity and compatibility with other functional groups. This aligns with the growing popularity of in silico screening methods, where researchers prioritize compounds with well-documented properties like this sulfonyl chloride derivative.

From an industrial perspective, the scalability of 2-Chloro-6-methoxy-pyridine-3-sulfonyl chloride production is a critical topic. Manufacturers are investing in continuous flow chemistry techniques to improve yield and purity while addressing challenges related to moisture sensitivity—a common concern with sulfonyl chlorides. These advancements cater to the pharmaceutical industry's need for GMP-compliant intermediates, especially for API synthesis (Active Pharmaceutical Ingredients).

Analytical characterization of this compound typically involves HPLC purity testing, NMR spectroscopy, and mass spectrometry to ensure batch-to-batch consistency. The rise of quality-by-design (QbD) approaches in chemical manufacturing has further emphasized the importance of rigorous analytical protocols for pyridine-based intermediates like this one. Such practices support compliance with stringent regulatory standards in target markets.

Emerging applications of CAS 1208081-26-8 extend to material science, where its derivatives contribute to the development of organic electronic materials. The compound's ability to form stable sulfonamide linkages makes it attractive for designing polymeric coatings and conductive films. This interdisciplinary relevance bridges gaps between traditional organic chemistry and cutting-edge nanotechnology research.

Storage and handling recommendations for 2-Chloro-6-methoxy-pyridine-3-sulfonyl chloride emphasize protection from humidity and temperature extremes, typically suggesting inert atmosphere storage. These precautions maintain the compound's reactivity for critical steps in multi-step syntheses. The scientific community continues to publish optimized protocols for its use, reflecting its importance in modern medicinal chemistry workflows.

Market analysts note steady growth in demand for functionalized pyridine derivatives, with 1208081-26-8 representing a niche but expanding segment. Patent landscapes reveal increasing references to this intermediate in innovative drug candidates, particularly in oncology and CNS disease research. This aligns with broader pharmaceutical industry trends toward targeted therapies and precision medicine approaches.

Environmental considerations surrounding sulfonyl chloride chemistry have prompted development of alternative activation methods that reduce reliance on traditional reagents. While 2-Chloro-6-methoxy-pyridine-3-sulfonyl chloride remains indispensable for certain transformations, research into atom-economical alternatives continues to evolve. Such developments address both process safety concerns and sustainability goals without compromising synthetic efficiency.

In educational contexts, this compound serves as an excellent case study for heterocyclic chemistry principles, demonstrating regioselective functionalization challenges and protecting group strategies. Academic laboratories frequently incorporate it into advanced organic synthesis courses, preparing students for real-world pharmaceutical R&D scenarios. Its balanced reactivity profile makes it particularly valuable for teaching modern synthetic methodologies.